Cas no 228267-64-9 (2-Oxazolidinone,3-[(3S)-3-methyl-1-oxopentyl]-4-(phenylmethyl)-, (4R)-)

2-Oxazolidinone,3-[(3S)-3-methyl-1-oxopentyl]-4-(phenylmethyl)-, (4R)- Properties

Names and Identifiers

• 2-Oxazolidinone,3-[(3S)-3-methyl-1-oxopentyl]-4-(phenylmethyl)-, (4R)-
• (4R)-4-benzyl-3-[(3S)-3-methylpentanoyl]-1,3-oxazolidin-2-one
• 4R-BENZYL-3-(3S-METHYL-PENTANOYL)-OXAZOLIDIN-2-ONE
• (3S,4R)-4-BENZYL-3-(3-METHYLPENTANOYL)-OXAZOLIDIN-2-ONE
• (4R,3'S)-3-(3'-methyl-1'-oxopentyl)-4-benzyl-2-oxazolidinone
• 2-Oxazolidinone,3-[(3S)-3-methyl-1-oxopentyl]-4-(phenylmethyl)-,(4R)
• 4-Benzyl-3-(3-methyl-pentanoyl)-oxazolidin-2-one
• AKOS017343749
• (4R)-4-Benzyl-3-[(3S)-3-methylpentanoyl]oxazolidin-2-one
• (4R)-4-benzyl-3-[(3S)-3-methylpentanoyl]-1, 3-oxazolidin-2-one
• DTXSID40460280
• (R)-4-Benzyl-3-((S)-3-methylpentanoyl)oxazolidin-2-one
• 228267-64-9
• MFCD09991590
• +Expand

• MDL： MFCD09991590
• InChIKey： KRDPQMGISZMVOQ-GXTWGEPZSA-N
• Inchi： InChI=1S/C16H21NO3/c1-3-12(2)9-15(18)17-14(11-20-16(17)19)10-13-7-5-4-6-8-13/h4-8,12,14H,3,9-11H2,1-2H3/t12-,14+/m0/s1
• SMILES： CC[C@@H](CC(N1C(=O)OC[C@H]1CC1C=CC=CC=1)=O)C

Computed Properties

• Exact Mass: 275.15200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 275.15214353g/mol
• Heavy Atom Count: 20
• Complexity: 350
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• LogP: 2.95060
• PSA: 46.61000
• Refractive Index: 1.537
• Boiling Point: 424.9°C at 760 mmHg
• Flash Point: 210.7°C
• Density: 1.131